Cas no 1190316-55-2 (5,7-Dimethylbenzothiazole)

5,7-Dimethylbenzothiazole structure
5,7-Dimethylbenzothiazole structure
Product Name:5,7-Dimethylbenzothiazole
CAS No:1190316-55-2
MF:C9H9NS
MW:163.239460706711
CID:4562236
PubChem ID:53412918
Update Time:2024-03-01

5,7-Dimethylbenzothiazole Chemical and Physical Properties

Names and Identifiers

    • 5,7-Dimethylbenzothiazole
    • 5,7-Dimethylbenzo[d]thiazole, 97%
    • Benzothiazole, 5,7-dimethyl-
    • Inchi: 1S/C9H9NS/c1-6-3-7(2)9-8(4-6)10-5-11-9/h3-5H,1-2H3
    • InChI Key: POEQSHVZCCZCGJ-UHFFFAOYSA-N
    • SMILES: S1C2=C(C)C=C(C)C=C2N=C1

Computed Properties

  • Exact Mass: 163.04557046g/mol
  • Monoisotopic Mass: 163.04557046g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 149
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 41.1Ų
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